Sodium zinc hydroxide

Specification

• CAS No.: 12179-14-5
• Molecular Formula: Na2Zn(OH)4; H4Na2O4Zn
• Molecular Weight: 179.4 g/mol
• IUPAC Name: disodium;zinc;tetrahydroxide
• Standard InChI: InChI=1S/2Na.4H2O.Zn/h;;4*1H2;/q2*+1;;;;;+2/p-4
• Standard InChI Key: HVTHJRMZXBWFNE-UHFFFAOYSA-J
• SMILES: [OH-].[OH-].[OH-].[OH-].[Na+].[Na+].[Zn+2]
• Canonical SMILES: [OH-].[OH-].[OH-].[OH-].[Na+].[Na+].[Zn+2]

Introduction

Chemical Identity and Structure

Sodium zinc hydroxide, with the chemical formula Na₂Zn(OH)₄ or H₄Na₂O₄Zn, belongs to the class of inorganic compounds known as alkali metal hydroxides. It is also referred to by several synonyms:

• Disodium tetrahydroxyzincate

• Sodium zincate

• Zincate (Zn(OH)₄²⁻), sodium (1:2), (T-4)-

The compound contains the zincate ion (Zn(OH)₄²⁻), which consists of a zinc ion coordinated with four hydroxide groups in a tetrahedral arrangement. The molecular weight of sodium zinc hydroxide is approximately 179.38 g/mol.

The structure can be represented as the zinc ion (Zn²⁺) coordinated with four hydroxide (OH⁻) groups, balanced by two sodium (Na⁺) cations for charge neutrality. This tetrahedral arrangement is characteristic of the T-4 designation in its systematic name.

Physical and Chemical Properties

Sodium zinc hydroxide exhibits several distinctive physical and chemical properties that define its behavior in various environments and applications.

Physical Properties

While comprehensive physical property data is somewhat limited in the scientific literature, the following properties have been documented:

Property	Value/Description
Molecular Weight	179.38 g/mol
Physical State	White solid (at standard conditions)
Solubility	Soluble in water
Crystal Structure	Varies based on preparation method

Chemical Properties

The chemical behavior of sodium zinc hydroxide is characterized by:

• Stability: Solutions of sodium zinc hydroxide can exist in a steady-state condition, but eventually undergo a gradual decrease in concentration of dissolved zinc species until equilibrium with ZnO is reached (typically completed in about a year at room temperature).

• Amphoteric Behavior: Like zinc hydroxide, sodium zinc hydroxide exhibits amphoteric characteristics, allowing it to react with both acids and bases.

• Oxidation Potential: Recent research has demonstrated its potential in oxidative processes, particularly when incorporated into composite materials.

Preparation Methods

Several methods for preparing sodium zinc hydroxide have been reported in the scientific literature:

Dissolution of Zinc Materials in Sodium Hydroxide

The most common preparation method involves dissolving zinc, zinc hydroxide, or zinc oxide in an aqueous solution of sodium hydroxide:

Zn(OH)₂ + 2 NaOH → Na₂Zn(OH)₄

The reaction can also be written as:

Zn(OH)₂ + 2 OH⁻ → Zn(OH)₄²⁻

When excess sodium hydroxide is added to zinc hydroxide precipitate, the precipitate dissolves, forming a colorless zincate ion solution.

Electrochemical Preparation

Sodium zinc hydroxide solutions can be prepared by treating a zinc electrode anodically in solutions of alkalies. This method produces what are sometimes referred to as "supersaturated zincate solutions."

Thermal Methods

Preparation can also involve dissolving ZnO in hot solutions of alkali. The solubility of ZnO in aqueous NaOH is significantly larger at elevated temperatures (e.g., 348K) than at room temperature (298K).

Reaction Mechanisms

The formation of sodium zinc hydroxide involves several key reaction mechanisms that highlight its chemical behavior.

Zinc Hydroxide Formation and Dissolution

The initial step typically involves the formation of zinc hydroxide:

Zn²⁺ + 2 OH⁻ → Zn(OH)₂

This zinc hydroxide then dissolves in excess hydroxide to form the zincate ion:

Zn(OH)₂ + 2 OH⁻ → Zn(OH)₄²⁻

Complex Formation with Water Ligands

Zinc hydroxide dissolves because the ion is normally surrounded by water ligands; when excess sodium hydroxide is added to the solution, the hydroxide ions reduce the complex to a -2 charge and make it soluble.

Reaction with Metallic Zinc

An interesting reaction involves metallic zinc with sodium hydroxide to produce hydrogen gas:

Zn + 2 NaOH + 2 H₂O → Na₂Zn(OH)₄ + H₂

This reaction proceeds through a series of steps:

• Zinc reacts with water to form zinc oxide and hydrogen

• Zinc oxide reacts with water to form zinc hydroxide

• Zinc hydroxide reacts with sodium hydroxide to form sodium zinc hydroxide

Equilibrium and Stability Studies

Significant research has been conducted on the equilibrium properties and stability of sodium zinc hydroxide systems.

Solubility Equilibria

The solubility of zinc hydroxide in aqueous NaOH solutions has been extensively studied. Research by Rubenbauer published in the Journal of Inorganic and General Chemistry presented detailed solubility data:

NaOH Concentration (mol/dm³)	ZnO Concentration (mol/dm³)
0.220	0.00306
0.430	0.0115
0.930	0.0338
1.451	0.135

The solubility increases with increasing NaOH concentration, demonstrating the formation of soluble sodium zinc hydroxide complexes.

Structural Variations and Novel Geometries

Recent crystallographic studies have revealed interesting structural variations of sodium zinc hydroxide compounds, particularly when combined with other anions.

Sodium Zinc Hydroxide Sulfite

A novel sodium zinc hydroxide sulfite, Na[(Zn(OH)]₃(SO₃)₂, was reported by Nguyen and Bu (2006), exhibiting unique structural features and bonding geometry. In this compound:

• Zn²⁺ and O²⁻ alternate to form a corrugated hexagonal sheet with rings consisting of (ZnO)₃

• One-third of the O sites within the sheet form a planar Zn₃O unit, unlike other known compounds in which Zn₃O is pyramidal

• The SO₃²⁻ group is bonded to the Zn-O layer from both sides in a tripod fashion

• Zn²⁺ adopts a trigonal-bipyramidal geometry

This discovery represents a significant advancement in understanding the structural diversity of zinc hydroxide compounds.

Industrial Applications

Sodium zinc hydroxide finds applications in various industrial sectors:

Chemical Manufacturing

U.S. production data indicates significant industrial use of sodium zinc hydroxide:

Year	Production (lb)
2019	3,237,660
2018	3,563,392
2017	3,343,941
2016	3,703,592

Environmental Applications

Recent research has demonstrated the potential of sodium zinc hydroxide in environmental remediation:

• Wastewater Treatment: Oxidative degradation of dyes like Basic Red 29 by persulfate activated by sulfur composite zinc has shown promising results.

• Catalytic Applications: When incorporated into composite materials, sodium zinc hydroxide sulfite has shown catalytic activity. For example, a composite zinc formed by ZnO and different zinc sulfur species, including sodium zinc hydroxide sulfite Na[Zn(OH)]₃(SO₃)₂ (30.8%), has demonstrated effectiveness in activating persulfate for degradation reactions.

Medical Applications

Derivatives of zinc hydroxide, which is closely related to sodium zinc hydroxide, are used as absorbents in surgical dressings, suggesting potential medical applications for sodium zinc hydroxide compounds.

Research Developments and Future Perspectives

Recent advances in sodium zinc hydroxide chemistry point to several promising research directions:

Novel Composite Materials

Research by Bahri et al. (2022) has demonstrated the effectiveness of composite zinc materials containing sodium zinc hydroxide sulfite (Na[Zn(OH)]₃(SO₃)₂) for advanced oxidation processes. These materials showed enhanced activity compared to commercial ZnO in the activation of persulfate.

Crystal Engineering

The discovery of novel structural geometries, such as the planar Zn₃O unit in sodium zinc hydroxide sulfite, opens new possibilities for crystal engineering and the development of materials with unique properties.

Electrochemical Applications

Given its ionic nature and the redox behavior of zinc, sodium zinc hydroxide holds potential for applications in electrochemical systems, particularly in energy storage technologies.